Cas no 1203272-75-6 (2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide
• CAS No: 1203272-75-6
• MF: C₂₁H₂₃Cl₂N₃O₂
• MW: 420.332223176956
• CID: 5855108
• PubChem ID: 71780293
• Update Time: 2025-07-18

2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide
• 2-(2,4-dichlorophenoxy)-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]acetamide
• F5476-0097
• 2-(2,4-dichlorophenoxy)-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]acetamide
• VU0644082-1
• 1203272-75-6
• 2-(2,4-dichlorophenoxy)-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)acetamide
• AKOS024509617

• Inchi： 1S/C21H23Cl2N3O2/c1-25(2)19(16-12-26(3)18-7-5-4-6-15(16)18)11-24-21(27)13-28-20-9-8-14(22)10-17(20)23/h4-10,12,19H,11,13H2,1-3H3,(H,24,27)
• InChI Key： XBQNKQRQYSSNNH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC(C1=CN(C)C2C=CC=CC1=2)N(C)C)=O)Cl

Computed Properties

• Exact Mass: 419.1167324g/mol
• Monoisotopic Mass: 419.1167324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide

Introduction to Compound with CAS No 1203272-75-6 and Product Name: 2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide

The compound with the CAS number 1203272-75-6 and the product name 2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

At the core of this compound's structure is the 2-(2,4-dichlorophenoxy) moiety, which is a well-known pharmacophore in the development of agrochemicals and pharmaceuticals. This group provides a strong electron-withdrawing effect and interacts favorably with various biological targets. The presence of two chlorine atoms at the 2 and 4 positions enhances the lipophilicity of the molecule, making it more soluble in lipids and thus facilitating its absorption through cell membranes. This characteristic is particularly important for compounds intended to interact with intracellular receptors or enzymes.

Complementing the 2-(2,4-dichlorophenoxy) group is the N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide moiety. This part of the molecule introduces a secondary amine and an indole derivative, both of which are known for their ability to modulate neurotransmitter systems. The dimethylamino group enhances basicity, allowing the compound to interact with acidic biological targets such as carboxylate-containing enzymes or receptors. The indole ring, on the other hand, is a common scaffold in many bioactive molecules, including those that influence serotonin receptors, which are implicated in mood regulation, pain perception, and other neurological functions.

The combination of these structural elements makes 2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide a promising candidate for further investigation in various therapeutic areas. Recent studies have highlighted the importance of indole derivatives in developing drugs that target central nervous system disorders. The presence of a methyl group on the indole ring further modulates its electronic properties, potentially enhancing binding affinity to specific receptors or enzymes.

In terms of pharmacological activity, preliminary studies suggest that this compound may exhibit properties relevant to both central nervous system (CNS) and peripheral nervous system (PNS) modulation. The dimethylamino group is particularly interesting as it can serve as a linker between different pharmacophores, allowing for fine-tuning of bioactivity. Additionally, the 1-methyl-1H-indol-3-yl moiety has been shown to interact with various G-protein coupled receptors (GPCRs), which are critical targets for many modern drugs.

One of the most exciting aspects of this compound is its potential in developing novel therapeutic strategies for neurological disorders. The interplay between the 2-(2,4-dichlorophenoxy) and N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide groups suggests that it may be able to modulate multiple pathways simultaneously. For instance, it could influence both serotoninergic and dopaminergic systems, which are often implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The structural complexity of this compound also opens up avenues for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can explore new chemical spaces and potentially uncover even more potent or selective bioactivities. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

Recent advances in computational chemistry have also made it possible to predict the biological activity of complex molecules like this one with greater accuracy. Techniques such as molecular docking and virtual screening allow researchers to identify potential binding interactions between the compound and biological targets before conducting expensive wet-lab experiments. These computational methods can significantly accelerate the drug discovery process by narrowing down candidate compounds based on their predicted bioactivity profiles.

In conclusion,1203272-75-6and its corresponding product name,2-(2,4-dichlorophenoxy)-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylacetamide, represent a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. The unique combination of functional groups in this compound makes it a promising candidate for further investigation in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics for neurological and other diseases.